Cas no 163397-38-4 (3-O-(6'-O-Galloyl)-β-D-glucopyranosylmaltol)

• Product Name: 3-O-(6'-O-Galloyl)-β-D-glucopyranosylmaltol
• CAS No: 163397-38-4
• Molecular Formula: C₁₉H₂₀O₁₂
• Molecular Weight: 440.354907035828
• CID: 4670213
• PubChem ID: 11743947

3-O-(6'-O-Galloyl)-β-D-glucopyranosylmaltol Properties

Names and Identifiers

• 163397-38-4
• AKOS040762979
• 3-O-(6'-O-Galloyl)-??-D-glucopyranosylmaltol

• InChIKey： KJEHWCNZDXNILH-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H20O12/c1-7-17(9(20)2-3-28-7)31-19-16(26)15(25)14(24)12(30-19)6-29-18(27)8-4-10(21)13(23)11(22)5-8/h2-5,12,14-16,19,21-26H,6H2,1H3
• SMILES： Cc1occc(=O)c1OC1OC(COC(=O)c2cc(O)c(O)c(O)c2)C(O)C(O)C1O

Computed Properties

• Exact Mass: 440.09547607g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 6
• Monoisotopic Mass: 440.09547607g/mol
• Heavy Atom Count: 31
• Complexity: 736
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.8
• Topological Polar Surface Area: 192Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Galloyl esters